Cas no 28840-41-7 (6-Methylpyrimidine-4-carbonitrile)

• Product Name: 6-Methylpyrimidine-4-carbonitrile
• CAS No: 28840-41-7
• MF: C₆H₅N₃
• MW: 119.124000310898
• CID: 240036
• PubChem ID: 12684335
• Update Time: 2025-06-09

6-Methylpyrimidine-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Methylpyrimidine-4-carbonitrile
• 4-Pyrimidinecarbonitrile, 6-methyl- (8CI,9CI)
• 4-Pyrimidinecarbonitrile,6-methyl-
• 28840-41-7
• DS-5928
• F1967-2576
• DTXSID50506820
• SB56326
• CS-0045911
• AKOS016000778
• SCHEMBL1671388
• 4-Pyrimidinecarbonitrile, 6-methyl-
• DB-283966

• Inchi： 1S/C6H5N3/c1-5-2-6(3-7)9-4-8-5/h2,4H,1H3
• InChI Key： NQTRKOJHWJWPQL-UHFFFAOYSA-N
• SMILES： N1C=NC(C#N)=CC=1C

Computed Properties

• Exact Mass: 119.04845
• Monoisotopic Mass: 119.048347172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.6Ų

Experimental Properties

• Color/Form: Not available
• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 263.7±20.0 °C at 760 mmHg
• Flash Point: 100.6±7.0 °C
• PSA: 49.57
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

6-Methylpyrimidine-4-carbonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives

Additional information on 6-Methylpyrimidine-4-carbonitrile

6-Methylpyrimidine-4-carbonitrile (CAS No. 28840-41-7)

6-Methylpyrimidine-4-carbonitrile, also known by its CAS registry number CAS No. 28840-41-7, is a heterocyclic organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the pyrimidine family, a class of six-membered aromatic rings containing two nitrogen atoms at positions 1 and 3. The presence of a methyl group at position 6 and a cyano group at position 4 introduces unique electronic and steric properties, making it a versatile building block for various applications.

The synthesis of 6-Methylpyrimidine-4-carbonitrile typically involves multi-step processes, often utilizing nucleophilic substitution or condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts has been reported to enhance the yield and purity of the compound, which is crucial for its application in drug discovery and material synthesis.

In terms of chemical properties, 6-Methylpyrimidine-4-carbonitrile exhibits strong electron-withdrawing effects due to the cyano group, which significantly influences its reactivity in various chemical transformations. This property makes it an ideal candidate for designing bioactive molecules with potential therapeutic applications. Recent studies have explored its role as a scaffold in the development of kinase inhibitors, where its ability to form hydrogen bonds and π-interactions with target proteins has been exploited.

The application of 6-Methylpyrimidine-4-carbonitrile extends beyond pharmacology into materials science. Its incorporation into polymer frameworks has shown promise in enhancing thermal stability and mechanical properties. For example, researchers have reported the use of this compound as a monomer in the synthesis of high-performance polymers for electronic applications. The unique electronic properties of CAS No. 28840-41-7 contribute to improved charge transport characteristics in these materials.

From an environmental standpoint, the synthesis and application of 6-Methylpyrimidine-4-carbonitrile have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, reducing waste generation and energy consumption. This aligns with global efforts to promote sustainable practices in chemical manufacturing.

In conclusion, 6-Methylpyrimidine-4-carbonitrile (CAS No. 28840-41-7) stands as a pivotal molecule in contemporary chemical research. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for innovation. As research continues to uncover new potentials for this compound, it is expected to play an even greater role in advancing scientific and technological frontiers.